Cas no 952566-04-0 (Imidazo[1,2-a]pyridine-7-carbonitrile)

Imidazo[1,2-a]pyridine-7-carbonitrile is a heterocyclic organic compound featuring a fused imidazole and pyridine ring system with a nitrile functional group at the 7-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its electron-deficient pyridine core and reactive nitrile group enable diverse functionalization, making it valuable for constructing complex scaffolds. The compound exhibits favorable stability and solubility properties, facilitating its use in cross-coupling reactions and nucleophilic substitutions. Its well-defined reactivity profile supports efficient derivatization, enhancing its utility in medicinal chemistry for developing targeted therapeutics.
Imidazo[1,2-a]pyridine-7-carbonitrile structure
952566-04-0 structure
Product Name:Imidazo[1,2-a]pyridine-7-carbonitrile
CAS No:952566-04-0
MF:C8H5N3
MW:143.145400762558
MDL:MFCD09994633
CID:1095566
PubChem ID:55267408
Update Time:2025-06-07

Imidazo[1,2-a]pyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine-7-carbonitrile
    • SCHEMBL260041
    • CS-0037069
    • DB-297656
    • KIYOXVPZRXLLDR-UHFFFAOYSA-N
    • SY098805
    • BG-0205
    • EN300-106912
    • 952566-04-0
    • IMidazo[1,2-a]pyridine-7-...
    • DTXSID70717193
    • MFCD09994633
    • CNB56604
    • PB19076
    • AKOS006313246
    • MDL: MFCD09994633
    • Inchi: 1S/C8H5N3/c9-6-7-1-3-11-4-2-10-8(11)5-7/h1-5H
    • InChI Key: KIYOXVPZRXLLDR-UHFFFAOYSA-N
    • SMILES: N#CC1=CC2N(C=CN=2)C=C1

Computed Properties

  • Exact Mass: 143.048347172g/mol
  • Monoisotopic Mass: 143.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),

Imidazo[1,2-a]pyridine-7-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I706918-10mg
Imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0
10mg
$ 50.00 2022-06-04
TRC
I706918-50mg
Imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0
50mg
$ 115.00 2022-06-04
TRC
I706918-100mg
Imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0
100mg
$ 160.00 2022-06-04
Chemenu
CM109194-1g
imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0 95+%
1g
$666 2021-08-06
Chemenu
CM109194-5g
imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0 95+%
5g
$1733 2021-08-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I178487-1g
Imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0 97%
1g
¥5253.90 2023-09-02
Alichem
A029185495-1g
Imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0 95%
1g
$386.88 2023-08-31
Alichem
A029185495-5g
Imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0 95%
5g
$1150.51 2023-08-31
Apollo Scientific
OR303944-250mg
Imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0 98%
250mg
£124.00 2024-05-23
Apollo Scientific
OR303944-1g
Imidazo[1,2-a]pyridine-7-carbonitrile
952566-04-0 98%
1g
£75.00 2025-02-20

Imidazo[1,2-a]pyridine-7-carbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ,  Water ;  rt; 18 h, 80 °C; 80 °C → rt
Reference
Preparation of bicyclic heterocyclic compounds as antitumor agents
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Imidazole derivatives as IRAK and FLT3 inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Zinc Catalysts: 4-(Dimethylamino)pyridine ,  Nickel chloride hexahydrate ,  1,1-Bis(diphenylphosphino)ferrocene Solvents: Acetonitrile ;  4 h, 80 °C
Reference
Method for preparing aromatic nitrile or heteroaromatic nitrile compound
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Zinc ,  Nickel dichloride ,  1,1-Bis(diphenylphosphino)ferrocene Solvents: Acetonitrile ;  4.0 h, 80 °C; 80 °C → rt
Reference
General and Mild Nickel-Catalyzed Cyanation of Aryl/Heteroaryl Chlorides with Zn(CN)2: Key Roles of DMAP
Zhang, Xingjie; Xia, Aiyou; Chen, Haoyi; Liu, Yuanhong, Organic Letters, 2017, 19(8), 2118-2121

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ;  12 h, 80 °C
Reference
Preparation of bicyclic nitrogen-containing heterocycles as salt inducible kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine ,  Trifluoroacetic anhydride Solvents: Dichloromethane ;  rt; 2 h, rt
Reference
Imidazopyridine derivatives as inhibitors of receptor tyrosine kinases and their preparation and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ,  Trifluoroacetic anhydride Solvents: Dichloromethane ;  rt; 2 h, rt
Reference
Preparation of bicyclic heterocyclic compounds as FGFR inhibitors
, World Intellectual Property Organization, , ,

Imidazo[1,2-a]pyridine-7-carbonitrile Raw materials

Imidazo[1,2-a]pyridine-7-carbonitrile Preparation Products

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd